Cas no 1383788-25-7 (5-Iodo-2,4,6-pyrimidinetriamine)

• Product Name: 5-Iodo-2,4,6-pyrimidinetriamine
• CAS No: 1383788-25-7
• MF: C₄H₆IN₅
• MW: 251.028411388397
• CID: 4595701
• Update Time: 2025-07-19

5-Iodo-2,4,6-pyrimidinetriamine Chemical and Physical Properties

Names and Identifiers

• 5-Iodo-2,4,6-pyrimidinetriamine
• 2,4,6-Pyrimidinetriamine, 5-iodo-

• Inchi： 1S/C4H6IN5/c5-1-2(6)9-4(8)10-3(1)7/h(H6,6,7,8,9,10)
• InChI Key： XLFIXROFGVGAED-UHFFFAOYSA-N
• SMILES： C1(N)=NC(N)=C(I)C(N)=N1

Additional information on 5-Iodo-2,4,6-pyrimidinetriamine

Comprehensive Overview of 5-Iodo-2,4,6-pyrimidinetriamine (CAS No. 1383788-25-7): Properties, Applications, and Research Insights

5-Iodo-2,4,6-pyrimidinetriamine (CAS No. 1383788-25-7) is a halogenated pyrimidine derivative gaining significant attention in pharmaceutical and agrochemical research due to its unique structural properties. As a iodo-substituted triaminopyrimidine, this compound serves as a versatile building block for synthesizing complex molecules, particularly in drug discovery and material science. Researchers are increasingly exploring its potential in designing nucleoside analogs and small-molecule inhibitors, aligning with current trends in targeted therapy development.

The molecular structure of 5-Iodo-2,4,6-pyrimidinetriamine features three amine groups at positions 2, 4, and 6, combined with an iodine atom at position 5, creating distinct electronic properties that influence its reactivity. This configuration makes it valuable for cross-coupling reactions, particularly in palladium-catalyzed transformations, which are fundamental in modern medicinal chemistry. Recent studies highlight its utility in constructing heterocyclic scaffolds for kinase inhibitors, addressing the growing demand for precision medicines in oncology research.

In the context of green chemistry advancements, 5-Iodo-2,4,6-pyrimidinetriamine has shown promise as a precursor for sustainable synthesis routes. Its iodine moiety enables efficient C-C bond formation under mild conditions, reducing energy consumption compared to traditional methods - a key consideration for environmentally conscious researchers. This aligns with the pharmaceutical industry's focus on process intensification and atom economy, frequently searched topics in synthetic chemistry forums.

Analytical characterization of CAS 1383788-25-7 typically involves advanced techniques such as NMR spectroscopy (particularly ¹H, ¹³C, and ¹⁵N), mass spectrometry, and X-ray crystallography. These methods confirm the compound's high purity (>98%) and stability under standard storage conditions, critical parameters for reproducibility in academic and industrial applications. The crystalline form demonstrates interesting hydrogen bonding networks, a subject of ongoing research in crystal engineering communities.

Emerging applications of 5-Iodo-2,4,6-pyrimidinetriamine extend to materials science, where its electron-deficient pyrimidine core contributes to developing organic semiconductors and photovoltaic materials. This connects with current investigations into energy storage solutions and flexible electronics - highly searched keywords in materials science databases. The compound's ability to participate in π-stacking interactions makes it particularly valuable for designing conjugated polymers with tailored optoelectronic properties.

From a regulatory perspective, 5-Iodo-2,4,6-pyrimidinetriamine requires standard laboratory safety precautions but doesn't fall under restricted categories. Proper handling includes using personal protective equipment (PPE) and working in well-ventilated areas, consistent with general chemical safety protocols emphasized in laboratory best practices guidelines. Storage recommendations typically suggest ambient temperature conditions in airtight containers protected from light.

The commercial availability of CAS 1383788-25-7 through specialty chemical suppliers has increased significantly, reflecting growing demand from contract research organizations (CROs) and academic institutions. Pricing trends indicate stable supply chains, though researchers should verify certificates of analysis (CoA) for specific applications. Custom synthesis options are also available for projects requiring isotope-labeled variants or bulk quantities.

Future research directions for 5-Iodo-2,4,6-pyrimidinetriamine may explore its potential in click chemistry applications and as a precursor for metal-organic frameworks (MOFs). These areas align with trending topics in nanotechnology and catalysis research. Additionally, computational studies using density functional theory (DFT) could further elucidate its electronic properties and reactivity patterns, supporting rational drug design approaches.